Drospirenone 6-ene

Specification

• CAS No.: 67372-69-4
• Molecular Formula: C23H28O3
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (1'R,2'S,3'S,5S,5'S,7'S,10'S,11'R)-7',11'-dimethylspiro[oxolane-5,6'-pentacyclo[8.8.0.02,7.03,5.011,16]octadeca-15,17-diene]-2,14'-dione
• Standard InChI: InChI=1S/C23H28O3/c1-21-8-5-14(24)11-13(21)3-4-15-17(21)6-9-22(2)20(15)16-12-18(16)23(22)10-7-19(25)26-23/h3-4,11,15-18,20H,5-10,12H2,1-2H3/t15-,16-,17+,18+,20-,21+,22+,23+/m1/s1
• Standard InChI Key: OMQDQOBQNOHRKO-PJPXKQQPSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C=C1C=C[C@@H]3[C@@H]2CC[C@]4([C@H]3[C@@H]5C[C@@H]5[C@@]46CCC(=O)O6)C
• SMILES: CC12CCC(=O)C=C1C=CC3C2CCC4(C3C5CC5C46CCC(=O)O6)C
• Canonical SMILES: CC12CCC(=O)C=C1C=CC3C2CCC4(C3C5CC5C46CCC(=O)O6)C
• Appearance: White to Pale Yellow Solid
• Melting Point: 95-100°C

Introduction

Chemical Structure and Properties

Molecular Identity and Basic Properties

Drospirenone 6-ene is an organic compound with the molecular formula C23H28O3 and a molecular weight of 352.5 g/mol. This compound is structurally related to drospirenone, which has the formula C24H30O3 and is used in various contraceptive and hormone therapy applications. The compound's systematic IUPAC name is (1'R,2'S,3'S,5S,5'S,7'S,10'S,11'R)-7',11'-dimethylspiro[oxolane-5,6'-pentacyclo[8.8.0.02,7.03,5.011,16]octadeca-15,17-diene]-2,14'-dione.

Structural Characteristics

The structure of Drospirenone 6-ene is characterized by a complex pentacyclic framework with a spiro connection. The compound contains two carbonyl groups, including a lactone ring, and features a specific double bond in the 6-position that distinguishes it from drospirenone itself. This additional unsaturation in position 6 gives the compound its name and affects its chemical reactivity and properties.

The structural representation can be expressed through several notations:

• SMILES: C[C@]12CCC(=O)C=C1C=C[C@@H]3[C@@H]2CC[C@]4([C@H]3[C@@H]5C[C@@H]5[C@@]46CCC(=O)O6)C

• InChI: InChI=1S/C23H28O3/c1-21-8-5-14(24)11-13(21)3-4-15-17(21)6-9-22(2)20(15)16-12-18(16)23(22)10-7-19(25)26-23/h3-4,11,15-18,20H,5-10,12H2,1-2H3/t15-,16-,17+,18+,20-,21+,22+,23+/m1/s1

• InChIKey: OMQDQOBQNOHRKO-PJPXKQQPSA-N

Synonyms and Alternative Identifiers

Drospirenone 6-ene is known by several alternative names in scientific and pharmaceutical literature:

• 6,7-Demethylene-6,7-dehydro Drospirenone

• Delta6-Drospirenone

• Drospirenone impurity D

• 17beta-Hydroxy-15beta,16beta-methylene-3-oxo-17alpha-pregna-4,6-diene-21-carboxylic acid gamma-lactone

• CAS Number: 67372-69-4

The compound is classified as an impurity in pharmaceutical preparations of drospirenone, specifically identified as "Drospirenone impurity D" in the European Pharmacopoeia and "Drospirenone impurity, drospirenone 6-ene" in the United States Pharmacopeia.

Analytical Data and Physical Properties

Predicted Collision Cross Section

Mass spectrometry analysis provides valuable data for compound identification and characterization. Predicted collision cross section (CCS) values for Drospirenone 6-ene with various adducts have been calculated and are presented in the table below:

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	353.21114	187.1
[M+Na]+	375.19308	199.1
[M+NH4]+	370.23768	202.1
[M+K]+	391.16702	190.7
[M-H]-	351.19658	199.4
[M+Na-2H]-	373.17853	192.2
[M]+	352.20331	194.0
[M]-	352.20441	194.0

These values represent predicted collision cross sections for various ionic forms of the molecule, which can be utilized in analytical methods for identification and quantification, particularly in liquid chromatography-mass spectrometry (LC-MS) analyses.

Relationship to Drospirenone

Structural Comparison

Drospirenone 6-ene is structurally related to drospirenone but differs by containing an additional double bond at the 6-position. While drospirenone (C24H30O3) has a molecular weight of 366.501 g/mol, Drospirenone 6-ene (C23H28O3) has a slightly lower molecular weight of 352.5 g/mol. This structural difference, while subtle, has significant implications for the compound's properties and pharmaceutical significance.

Analytical Significance

Importance in Quality Control

The identification and quantification of Drospirenone 6-ene is crucial in pharmaceutical quality control processes. As a recognized impurity, its presence must be monitored in drospirenone-containing medications to ensure they meet regulatory standards for purity and safety. Analytical methods capable of detecting and quantifying this compound are therefore important in pharmaceutical manufacturing and quality assurance.